(4-(2-Fluorophenyl)piperazin-1-yl)(4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)phenyl)methanone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxyphenyl]methanone
• InChI: InChI=1S/C27H30FN5O2/c1-20-10-14-32(15-11-20)25-26(30-13-12-29-25)35-22-8-6-21(7-9-22)27(34)33-18-16-31(17-19-33)24-5-3-2-4-23(24)28/h2-9,12-13,20H,10-11,14-19H2,1H3
• InChI Key: JMTGIVZGKRQCSF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C27H30FN5O2
• Molecular Weight: 475.6 g/mol

Description

The compound “(4-(2-Fluorophenyl)piperazin-1-yl)(4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)phenyl)methanone” is a complex organic molecule. It is related to a class of compounds known as piperazines, which are often used in the development of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups present. These include a piperazine ring, a pyrazine ring, and a ketone group. The presence of these functional groups can significantly influence the compound’s physical and chemical properties.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural similarities have been synthesized and evaluated for their biological activities, particularly their antibacterial properties against human pathogenic bacteria. For instance, novel triazole analogues of piperazine demonstrated significant inhibition of bacterial growth, indicating potential for further development as antibacterial agents (A. Nagaraj, S. Srinivas, G. N. Rao, 2018).

Analytical Chemistry Applications

In analytical chemistry, methods have been developed for the separation and analysis of similar compounds and their degradation products using techniques such as micellar liquid chromatography (MLC) and microemulsion liquid chromatography (MELC). These methods are applied to analyze compounds in their pure form as well as in dosage forms, showcasing their importance in pharmaceutical analysis (D. El-Sherbiny, M. Eid, D. El-wasseef, Riyad M Al-Ashan, F. Belal, 2005).

Fluorescent Logic Gates

Compounds incorporating piperazine moieties have been designed as fluorescent logic gates, demonstrating the ability to reconfigure between TRANSFER logic and AND logic by altering solvent polarity. This property could be utilized in probing the microenvironment of cellular membranes and protein interfaces, indicating a potential application in biochemical sensors and diagnostics (Gabriel Gauci, David C. Magri, 2022).

Future Directions

The future directions for research on this compound could involve further exploration of its inhibitory effects on ENTs, as well as the development of analogues with improved selectivity and potency. Additionally, further studies could investigate its synthesis, physical and chemical properties, and safety profile.